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Compound of Interest

Compound Name: Dimethyl 3-hydroxyhexanedioate

Cat. No.: B13149527

Get Quote

Executive Summary
Dimethyl 3-hydroxyadipate (Dimethyl 3-hydroxyhexanedioate) is a critical chiral building

block in the pharmaceutical industry, specifically serving as a pivotal intermediate in the

synthesis of the dihydroxyheptanoic acid side chain pharmacophore found in HMG-CoA

reductase inhibitors (statins), such as Rosuvastatin and Atorvastatin.

This guide provides a rigorous technical analysis of the compound, moving beyond basic

catalog data to address the synthesis, biocatalytic production, and safety protocols required for

high-integrity drug development workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
The accurate identification of this compound is often complicated by the prevalence of its non-

hydroxy precursor (Dimethyl adipate) and various ester analogs in database search results.

Table 1: Physicochemical Specifications
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Parameter Specification Notes

Chemical Name
Dimethyl 3-

hydroxyhexanedioate
IUPAC nomenclature

CAS Number 93090-86-9
Primary identifier for the

racemic/general structure

Molecular Formula C₈H₁₄O₅

Molecular Weight 190.19 g/mol

Structure
CH₃OOC-CH₂-CH(OH)-CH₂-

CH₂-COOCH₃
Asymmetric center at C3

Physical State Viscous Liquid Colorless to pale yellow

Solubility
Soluble in MeOH, EtOH,

EtOAc, DCM

Limited solubility in water

compared to free acid

Chirality
(S)- or (R)- enantiomers

available

(S)-isomer is the typical target

for statin synthesis

Safety Data & Handling (SDS Analysis)
Signal Word:WARNING

As a research chemical, comprehensive toxicological data (LD50) is often limited compared to

commodity chemicals. However, based on the functional group profile (ester/alcohol) and

structural analogs, the following GHS classifications are standard for safe handling protocols.

Hazard Statements (GHS-US/EU)
H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Protocols
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P261: Avoid breathing mist/vapors. Use only in a chemical fume hood.

P280: Wear nitrile gloves (minimum thickness 0.11 mm) and safety glasses with side shields.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerate).

Atmosphere: Hygroscopic. Store under inert gas (Argon or Nitrogen) to prevent hydrolysis of

the methyl esters back to adipic acid derivatives.

Synthesis & Biocatalysis: The "Senior Scientist"
Perspective
While chemical reduction (e.g., NaBH₄) is possible, it yields a racemic mixture requiring

subsequent resolution. In modern drug development, stereoselective biocatalysis is the gold

standard. We utilize Ketoreductases (KREDs) to reduce Dimethyl 3-oxoadipate to the desired

chiral alcohol with >99% enantiomeric excess (ee).

Biocatalytic Workflow Logic
The following diagram illustrates the decision matrix for synthesizing the (S)-enantiomer, critical

for statin efficacy.
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Figure 1: Biocatalytic pathway for the asymmetric synthesis of the target compound.
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Detailed Experimental Protocol: Enzymatic Reduction
Note: This protocol assumes the use of a commercially available KRED screening kit (e.g.,

Codexis or similar).

Reagents:

Dimethyl 3-oxoadipate (Substrate)

KRED Enzyme (Specific variant determined by screen)

NADP+ (Cofactor)

Glucose Dehydrogenase (GDH) & Glucose (for cofactor regeneration)

Phosphate Buffer (100 mM, pH 7.0)

Step-by-Step Methodology:

Buffer Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer (pH 7.0). Degas

to remove oxygen if the specific enzyme is oxidation-sensitive (rare for KREDs, but good

practice).

Cofactor Mix: Dissolve Glucose (1.5 eq relative to substrate) and NADP+ (1 mM final

concentration) in the buffer. Add GDH (5 U/mL).

Substrate Addition: Dissolve Dimethyl 3-oxoadipate in DMSO (5% v/v final) to assist

solubility, then add to the aqueous buffer. Final substrate concentration should be 10–50 g/L

depending on enzyme tolerance.

Reaction Initiation: Add the KRED enzyme (10–20 mg/L). Incubate at 30°C with orbital

shaking (200 rpm).

Monitoring: Monitor reaction progress via HPLC (C18 column) or GC. The reaction is

complete when the ketone peak disappears (typically 12–24 hours).

Work-up: Acidify slightly to pH 5-6 to quench. Extract 3x with Ethyl Acetate. Dry organic layer

over MgSO₄ and concentrate in vacuo.
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Validation: Verify structure via ¹H-NMR and optical purity via Chiral GC.

Applications in Drug Development[6]
The utility of Dimethyl 3-hydroxyadipate lies in its ability to be chain-extended. In the synthesis

of Rosuvastatin, the C3-hydroxyl group eventually becomes the C5-hydroxyl of the final statin

heptenoate chain.

Mechanism of Action Relevance: Statins function by mimicking the HMG-CoA intermediate.

The stereochemistry at the hydroxyl positions is non-negotiable; the enzyme HMG-CoA

Reductase requires the specific (3R,5S) configuration (depending on numbering) to bind the

pharmacophore. Using a high-purity (S)-Dimethyl 3-hydroxyadipate starting material ensures

the downstream stereocenters are established correctly.
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Figure 2: Strategic utilization of the intermediate in statin total synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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